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Compound of Interest

Compound Name: Triphenylsilane

Cat. No.: B1312308

This technical guide provides a comprehensive overview of the core physical properties of
triphenylsilane, specifically its melting and boiling points. The intended audience for this
document includes researchers, scientists, and professionals in the field of drug development
who may utilize triphenylsilane in their work. This guide offers a compilation of reported
values, detailed experimental protocols for the determination of these properties, and a visual
representation of the general experimental workflow.

Core Physical Properties of Triphenylsilane

Triphenylsilane is a white to off-white crystalline solid at room temperature. Its key physical
properties, the melting and boiling points, are summarized below. It is important to note that the
boiling point of triphenylsilane is typically reported at reduced pressures to prevent
decomposition at higher temperatures.

Data Presentation: Physical Properties of
Triphenylsilane
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Physical Property Reported Values

Melting Point 42-44 °C[1][2]

43-45 °C[3][4]

44.0 to0 46.0 °C[5]

42.0-48.0 °C[6]

Boiling Point 152 °C at 2 mmHg|[3][4]

159-163 °C at 3 mmHg[1][2]

184 °C at 6 mmHgI[5]

252 °C (decomposes)|[7]

Experimental Protocols

The following sections detail the standard methodologies for determining the melting and
boiling points of organic compounds like triphenylsilane.

Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid phase. For a pure substance, this transition occurs over a narrow temperature range. The
capillary tube method is a widely accepted and commonly used technique for this
determination.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp, Fisher-Johns, or similar) or a Thiele tube setup.[9]

Capillary tubes (sealed at one end).

Thermometer.

Mortar and pestle (if the sample is not a fine powder).

Heating oil (for Thiele tube method).
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Procedure:

o Sample Preparation: A small amount of the dry triphenylsilane sample is finely ground
using a mortar and pestle. The open end of a capillary tube is then pressed into the
powdered sample. The tube is inverted and tapped gently to pack the solid into the sealed
end, aiming for a sample height of 2-3 mm.[1][10]

o Apparatus Setup (Melting Point Apparatus): The capillary tube is placed into the sample
holder of the melting point apparatus. The apparatus is then turned on, and the heating rate
is adjusted.

o Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer using a
small rubber band, ensuring the sample is aligned with the thermometer bulb. This assembly
is then inserted into a Thiele tube containing heating oil, making sure the rubber band is
above the oil level to prevent it from softening and breaking.[2]

e Determination:

o The sample is heated rapidly to a temperature approximately 15-20 °C below the expected
melting point.

o The heating rate is then reduced to about 1-2 °C per minute to ensure thermal equilibrium
between the sample, the heating medium, and the thermometer.[11]

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample has completely melted into a clear liquid is
recorded as the end of the melting range.[1]

Boiling Point Determination under Reduced Pressure

For compounds that decompose at their atmospheric boiling point, such as triphenylsilane,
the boiling point is determined at a reduced pressure (vacuum distillation).[12][13] The
Siwoloboff method is a suitable micro-scale technique for this purpose.[5]

Apparatus:
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e Vacuum distillation apparatus, including a distillation flask, condenser, receiving flask, and a
vacuum source (e.g., vacuum pump or water aspirator).[12]

e Thermometer and a manostat or manometer to measure the pressure.
¢ Heating mantle or oil bath.

o Small test tube and a sealed capillary tube (for the Siwoloboff method).
Procedure (General Vacuum Distillation):

o Apparatus Assembly: The triphenylsilane sample is placed in the distillation flask along with
a boiling chip or a magnetic stir bar. The distillation apparatus is assembled, ensuring all
joints are properly sealed with vacuum grease. The thermometer is positioned so that the top
of the bulb is level with the side arm leading to the condenser.

o Pressure Reduction: The system is carefully evacuated to the desired pressure.

o Heating and Distillation: The distillation flask is heated gently. The temperature is gradually
increased until the liquid begins to boil and the vapor condenses in the condenser.

» Boiling Point Reading: The temperature is recorded when the vapor and liquid are in
equilibrium, indicated by a steady temperature reading on the thermometer as the distillate is
collected in the receiving flask. The pressure within the system is also recorded.

Procedure (Siwoloboff Method):

o A small amount of the liquid sample is placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube with the sample.
e The test tube is attached to a thermometer and heated in a suitable bath (like a Thiele tube).

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e Heating is then discontinued. The temperature at which the liquid is drawn up into the
capillary tube is the boiling point at that pressure.[5]
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Mandatory Visualization

The following diagram illustrates the general workflow for the determination of the physical
properties of a chemical compound like triphenylsilane.
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Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1312308?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

